Cas no 515160-72-2 (1-(4-(2-Methoxyethoxy)phenyl)piperazine)

• Product Name: 1-(4-(2-Methoxyethoxy)phenyl)piperazine
• CAS No: 515160-72-2
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD08437661
• CID: 935476
• PubChem ID: 22024914
• Update Time: 2025-09-19

1-(4-(2-Methoxyethoxy)phenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(2-Methoxyethoxy)phenyl)piperazine
• 1-[4-(2-methoxyethoxy)phenyl]piperazine
• 1-[4-(2-METHOXY-ETHOXY)-PHENYL]-PIPERAZINE
• 1-[4-(2-METHOXY-ETHOXY)PHENYL]PIPERAZINE,
• F2158-1243
• Piperazine, 1-[4-(2-methoxyethoxy)phenyl]-
• NTVPCGYHMHFTNW-UHFFFAOYSA-N
• 7185AB
• AX8024452
• Piperazine,1-[4-(2-methoxyethoxy)phenyl]-
• 1-[4-(2-Methoxy-ethoxy)-phenyl-piperazine
• Z425798806
• CS-M1766
• DA-05304
• SY263293
• AS-49953
• SB37439
• SCHEMBL872363
• A1-43365
• 515160-72-2
• DTXSID30621666
• EN300-238189
• O10279
• MFCD08437661
• AKOS009560520

• MDL： MFCD08437661
• Inchi： 1S/C13H20N2O2/c1-16-10-11-17-13-4-2-12(3-5-13)15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3
• InChI Key： NTVPCGYHMHFTNW-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 236.15200
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.7

Experimental Properties

• PSA: 33.73000
• LogP: 1.51520